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Introduction

Acetyl-CoA Carboxylase (ACC) is a biotin-dependent enzyme that plays a critical role in fatty
acid metabolism. It catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-
CoA, the rate-limiting step in fatty acid synthesis. ACC exists in two main isoforms in mammals:
ACC1, located in the cytoplasm, is crucial for de novo fatty acid synthesis, while ACC2, found
on the outer mitochondrial membrane, regulates fatty acid oxidation. Given its central role in
metabolic pathways, ACC has emerged as a significant therapeutic target for various diseases,
including metabolic syndrome, obesity, diabetes, and cancer. Accurate measurement of ACC
activity in cell lysates is therefore essential for basic research and drug development.

This document provides detailed application notes and protocols for three common methods to
measure ACC activity in cell lysates: a radiometric assay, a spectrophotometric assay, and a
luminescence-based assay.

Regulatory Signaling Pathway of ACC

ACC activity is tightly regulated by multiple mechanisms, including allosteric regulation and
covalent modification through phosphorylation. Key regulators include:
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AMP-activated protein kinase (AMPK): Phosphorylates and inactivates ACC, serving as a
cellular energy sensor.

Citrate: An allosteric activator that promotes the polymerization of ACC into an active form.
Palmitoyl-CoA and other long-chain fatty acyl-CoAs: Act as feedback inhibitors.

Insulin: Activates ACC through the dephosphorylation mediated by protein phosphatase 2A
(PP2A).
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« To cite this document: BenchChem. [Measuring Acetyl-CoA Carboxylase (ACC) Activity in
Cell Lysates: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12407846#how-to-measure-acc-activity-in-cell-
lysates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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